Cas no 1044764-69-3 (2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid
• CAS No: 1044764-69-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD10700129
• CID: 1089515
• PubChem ID: 57415656
• Update Time: 2025-05-26

2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)isoindoline-4-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3-dihydroisoindole-4-carboxylic acid
• 2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid
• 1,3-Dihydro-isoindole-2,4-dicarboxylic acid 2-tert-butyl ester
• DB-163448
• DTXSID80725441
• EN300-305600
• SB64511
• AS-36282
• A922025
• MFCD10700129
• 2-(TERT-BUTOXYCARBONYL)-1,3-DIHYDROISOINDOLE-4-CARBOXYLIC ACID
• Z1505710232
• CS-0055022
• 2-(tert-Butoxycarbonyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid
• 2-(tert-Butoxycarbonyl)isoindoline-4-carboxylicacid
• AKOS022173080
• N-Boc-isoindoline-4-carboxylic acid
• SCHEMBL15893735
• 1044764-69-3
• 2-Boc-1,3-dihydro-isoindole-4-carboxylic Acid

• MDL： MFCD10700129
• Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(18)15-7-9-5-4-6-10(12(16)17)11(9)8-15/h4-6H,7-8H2,1-3H3,(H,16,17)
• InChI Key： TWSXZRDGGYYYOB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=C(C(=O)O)C=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid

2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid: A Comprehensive Overview

The compound CAS No. 1044764-69-3, also known as 2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

Recent studies have highlighted the importance of tert-butoxy carbonyl groups in stabilizing reactive intermediates during chemical synthesis. The presence of this group in the molecule ensures that the compound maintains its stability under various reaction conditions, making it an ideal candidate for use in complex multi-step synthesis processes. Additionally, the isoindole ring system within the molecule contributes to its aromaticity and electronic properties, which are critical for its functionality in biological systems.

One of the most promising applications of this compound is in the development of bioactive materials. Researchers have demonstrated that the carboxylic acid group at position 4 can be modified to create peptide bonds or other functional groups, enabling the molecule to interact with biological systems at a molecular level. This property has led to its exploration in drug delivery systems, where it can serve as a carrier for therapeutic agents, enhancing their bioavailability and targeting efficiency.

In terms of synthesis, the compound is typically prepared through a combination of nucleophilic aromatic substitution and carbonylation reactions. The use of tert-butoxycarbonyl (Boc) protecting groups during synthesis ensures that the reactive sites remain intact until the final stages of the process. This approach not only simplifies the synthesis but also enhances the overall yield and purity of the product.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in natural ecosystems. However, further investigations are required to fully understand its long-term environmental effects and to develop strategies for minimizing any potential ecological risks.

In conclusion, CAS No. 1044764-69-3, or 2-[(tert-butoxy)carbonyl]-2,3-dihydro-1H-isoindole-4-carboxylic acid, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, stability under reaction conditions, and potential for modification make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.